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Core Subject: This document elucidates the methodology for determining the oxidation state of
the central vanadium atom in the organometallic compound Vanadium(V) oxytripropoxide.

Introduction to Vanadium(V) Oxytripropoxide

Vanadium(V) oxytripropoxide, also known as vanadium(V) tripropoxide oxide, is an
organovanadium compound with the chemical formula CoH2104V.[1][2] Its linear formula is
represented as OV(OCsH7)s.[3] This compound serves as a precursor in various chemical
syntheses, including the preparation of composite film electrodes and vanadium-based
materials.[1][4] Understanding the electronic state of the vanadium center is crucial for
predicting its reactivity and behavior in these applications.

Determination of Oxidation State

The oxidation state of vanadium in Vanadium(V) oxytripropoxide is +5. This can be
determined through two primary methods: analysis of the chemical nomenclature and
calculation based on the charges of the constituent ligands. A related compound, Vanadium(V)
oxytriisopropoxide, also explicitly shows vanadium in the +5 oxidation state.[5]

Analysis via IUPAC Nomenclature

In organometallic chemistry, the IUPAC naming convention for a metal complex explicitly states
the oxidation state of the central metal atom using a Roman numeral in parentheses.
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e Compound Name: Vanadium(V) oxytripropoxide

 Indicated Oxidation State: The "(V)" directly signifies that the vanadium atom exists in the +5
oxidation state.

This nomenclature provides a direct and unambiguous determination of the metal's electronic
state.

Calculation from Ligand Charges

The oxidation state can be calculated by considering the formal charges of the ligands attached
to the central vanadium atom. The overall charge of the Vanadium(V) oxytripropoxide
molecule is neutral (zero). The compound consists of one oxo ligand and three propoxide

ligands.
Ligand Chemical . Formal Charge Total Charge
Quantity . o
Component Formula of Each Ligand Contribution
Oxo Ligand 02~ 1 -2 -2
Propoxide
] CH3CH2CH20~ 3 -1 -3
Ligand
Total Ligand .
Charge

To maintain charge neutrality for the entire molecule, the vanadium atom must balance the total
negative charge from the ligands.

Let X be the oxidation state of Vanadium:

X + (TotalLigandCharge) = 0X+(TotalLigandCharge)=0
X+(-2)+@Bx -1)=0X+(-2)+(3x-1)=0

X -5=0X-5=0

X = +5X=+5

This calculation confirms that the oxidation state of vanadium is +5.
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Visualization of Charge Relationship

The logical relationship for determining the oxidation state based on ligand contributions can be
visualized as a workflow. The following diagram illustrates how the charges of the individual
ligands sum up, necessitating a +5 state on the vanadium atom to achieve a neutral molecule.

Ligand Contributions

Oxo Ligand (027) Propoxide 1 (PrO~) Propoxide 2 (PrO-) Propoxide 3 (PrO-)
Charge: -2 Charge: -1 Charge: -1 Charge: -1
| ! !
| | | i
! 1
| I

| fotal Charge Calculation

[ Total Ligand Charge
-2+3(-1)=-5

Vanadium Oxidation State (V)
Charge: X

Overall Molecule
VO(OPr)3
Net Charge: 0

0 balance charge

Conclusion:
X+(-5)=0
- Vanadium is +5

Click to download full resolution via product page

Caption: Workflow for calculating Vanadium's +5 oxidation state.
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Conclusion

Both the formal nomenclature and a systematic calculation based on ligand charges
unequivocally establish that the oxidation state of vanadium in Vanadium(V) oxytripropoxide
is +5. This high oxidation state influences the compound's electrophilicity and its utility as a
precursor in oxidation catalysis and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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